Cas no 204757-18-6 (Benzenamine, N,N,4-trifluoro- (9CI))

• Product Name: Benzenamine, N,N,4-trifluoro- (9CI)
• CAS No: 204757-18-6
• MF: C₆H₄F₃N
• MW: 147.097871780396
• CID: 877693
• PubChem ID: 45090392
• Update Time: 2025-04-19

Benzenamine, N,N,4-trifluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• N,N,4-trifluoroaniline
• Benzenamine, N,N,4-trifluoro- (9CI)

• Inchi： 1S/C6H4F3N/c7-5-1-3-6(4-2-5)10(8)9/h1-4H
• InChI Key： QVQSKRXVDYFFQY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(F)F

Computed Properties

• Exact Mass: 147.02958362g/mol
• Monoisotopic Mass: 147.02958362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes